2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide
Overview
Description
2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide, also known as AAPT, is a chemical compound that has been studied for its potential application in scientific research. AAPT is a hydrazine derivative that has shown promising results in various experiments, making it an interesting compound for researchers to investigate.
Mechanism of Action
The mechanism of action of 2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cancer and neuroprotection. 2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell proliferation, the protection of neurons against oxidative stress, and the reduction of inflammation. 2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide has also been shown to have low toxicity in animal models, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
One advantage of 2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide is its low toxicity, which makes it a safer compound to use in animal studies. Additionally, 2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide has shown promising results in various experiments, making it an interesting compound for researchers to investigate. However, one limitation of 2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide, including investigating its potential application in other areas, such as cardiovascular disease and diabetes. Additionally, further studies are needed to fully understand the mechanism of action of 2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide and to optimize its therapeutic potential. Finally, the development of more efficient synthesis methods for 2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide could make it more accessible for researchers to use in their experiments.
Scientific Research Applications
2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide has been studied for its potential application in various scientific research areas, including cancer treatment, neuroprotection, and antimicrobial activity. In cancer treatment, 2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide has shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. In neuroprotection, 2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide has been shown to protect against oxidative stress and improve cognitive function in animal models. Additionally, 2-(1-adamantylacetyl)-N-[3-(diethylamino)propyl]hydrazinecarbothioamide has shown antimicrobial activity against various bacteria and fungi.
properties
IUPAC Name |
1-[[2-(1-adamantyl)acetyl]amino]-3-[3-(diethylamino)propyl]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H36N4OS/c1-3-24(4-2)7-5-6-21-19(26)23-22-18(25)14-20-11-15-8-16(12-20)10-17(9-15)13-20/h15-17H,3-14H2,1-2H3,(H,22,25)(H2,21,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMEBCURCIXPSQB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCCNC(=S)NNC(=O)CC12CC3CC(C1)CC(C3)C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H36N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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